Cas no 1443309-39-4 (4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid)

• Product Name: 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid
• CAS No: 1443309-39-4
• MF: C₁₁H₈F₄O₄
• MW: 280.172437667847
• CID: 5739121
• PubChem ID: 91658056
• Update Time: 2025-10-21

4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid
• 4-[3-Fluoro-4-(trifluoromethoxy)phenyl]-4-oxobutyric acid
• 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoicacid
• 1443309-39-4

• MDL： MFCD23143079
• Inchi： 1S/C11H8F4O4/c12-7-5-6(8(16)2-4-10(17)18)1-3-9(7)19-11(13,14)15/h1,3,5H,2,4H2,(H,17,18)
• InChI Key： CNRNNSYPKAWYDN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCC(=O)O)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 280.03587138g/mol
• Monoisotopic Mass: 280.03587138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid

Comprehensive Overview of 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid (CAS No. 1443309-39-4)

4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid (CAS No. 1443309-39-4) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural motif combining a phenyl ring substituted with fluoro and trifluoromethoxy groups, linked to a 4-oxobutanoic acid moiety. Its molecular formula is C₁₁H₈F₄O₄, and it exhibits properties that make it valuable for drug discovery and material science applications.

The growing interest in fluorinated compounds like 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly focused on its role as a building block for synthesizing novel small-molecule inhibitors targeting enzymes or receptors involved in inflammatory and metabolic diseases. Its CAS No. 1443309-39-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

In the context of green chemistry, this compound aligns with the demand for sustainable synthesis methods. Recent publications highlight its utility in catalyzed reactions, such as palladium-catalyzed cross-couplings, to create complex architectures. The trifluoromethoxy group is a hotspot in agrochemical innovation, as it often imparts pest resistance and durability to crop protection agents. This dual applicability in pharma and agro sectors underscores its versatility.

From a spectroscopic characterization perspective, 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid displays distinct NMR and mass spectrometry profiles, aiding in quality control during production. Analytical techniques like HPLC and LC-MS are commonly employed to ensure purity, a key concern for researchers optimizing structure-activity relationships (SAR). Its logP and pKa values are also critical for predicting absorption and distribution in biological systems.

The compound’s thermal stability and solubility in organic solvents like DMSO and acetonitrile make it suitable for high-throughput screening platforms. With the rise of AI-driven drug design, molecular descriptors derived from 1443309-39-4 are increasingly used in machine learning models to predict novel bioactive molecules. This intersection of computational chemistry and experimental validation positions it as a frontier in precision medicine.

Regulatory and safety assessments of 4-(3-Fluoro-4-(trifluoromethoxy)phenyl)-4-oxobutanoic acid emphasize its low environmental persistence, aligning with REACH and FDA guidelines. As industries pivot toward bio-based alternatives, its synthetic pathways are being reevaluated for atom economy and waste reduction. These trends resonate with global searches for eco-friendly intermediates in fine chemical production.

In summary, CAS No. 1443309-39-4 represents a compelling case study in the evolution of fluorinated scaffolds. Its integration into drug discovery pipelines and crop science solutions reflects the compound’s adaptability to multidisciplinary challenges. Future research may explore its derivatives for neuroprotective or antiviral activities, further expanding its scientific footprint.